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Compound of Interest

Compound Name: 3-Ethylphenyl etaqualone

CAS No.: 1556901-10-0

Cat. No.: B604976

Get Quote

Abstract: This document provides a comprehensive guide for the forensic identification of 3-(3-

ethylphenyl)-2-methylquinazolin-4(3H)-one, a positional isomer of the designer drug

etaqualone. As novel psychoactive substances (NPS) proliferate, the ability to unambiguously

distinguish between structurally similar isomers is paramount for forensic, clinical, and research

laboratories. This guide details validated protocols using Gas Chromatography-Mass

Spectrometry (GC-MS), Fourier-Transform Infrared Spectroscopy (FTIR), and Nuclear

Magnetic Resonance (NMR) Spectroscopy. The methodologies are presented with an

emphasis on the underlying scientific principles to ensure robust and defensible results.

Introduction and Forensic Context
Etaqualone (3-(2-ethylphenyl)-2-methyl-quinazolin-4-one) is a quinazolinone derivative and an

analogue of the sedative-hypnotic drug methaqualone.[1] It has emerged as a "research

chemical" sold online, leading to its encounter in forensic casework.[1] A significant analytical

challenge arises from the existence of its positional isomers, including 3-Ethylphenyl
etaqualone (3-(3-ethylphenyl)-2-methylquinazolin-4(3H)-one) and 4-Ethylphenyl etaqualone

(3-(4-ethylphenyl)-2-methylquinazolin-4(3H)-one).[1] These isomers share the same molecular
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weight and exhibit similar chemical properties, necessitating a multi-technique approach for

definitive identification.

The core principle of forensic drug identification relies on the accumulation of corroborating

data from multiple, orthogonal analytical techniques. This ensures that an identification is not

reliant on a single data point, thereby enhancing the trustworthiness and scientific validity of the

conclusion. This application note outlines a workflow that establishes a self-validating system

for the identification of 3-Ethylphenyl etaqualone.

Analytical Workflow: A Multi-Pronged Approach
The unambiguous identification of 3-Ethylphenyl etaqualone, and its differentiation from

isomers, requires a structured analytical workflow. A presumptive analysis using techniques like

FTIR is followed by confirmatory analysis using a hyphenated technique such as GC-MS. For

absolute structural elucidation, especially in cases of first encounter or for legal challenges,

NMR spectroscopy remains the gold standard.
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1H NMR Aromatic Region

Ortho (Etaqualone)
~4 distinct signals

Meta (3-Ethylphenyl)
~4 signals, one singlet-like

Para (4-Ethylphenyl)
Symmetrical AA'BB' pattern (2 doublets)

Unknown Isomer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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